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Compound of Interest

Compound Name: 3-Amino-4-methylpicolinic acid

Cat. No.: B1596556

An In-depth Technical Guide to 3-Amino-4-methylpicolinic Acid for Advanced Research

Introduction: Unveiling a Key Heterocyclic Scaffold

In the landscape of modern medicinal chemistry and drug discovery, the strategic design of
molecular building blocks is paramount. Heterocyclic compounds, particularly those
incorporating functionalities that mimic biological molecules, serve as privileged scaffolds for
the development of novel therapeutics. 3-Amino-4-methylpicolinic acid is one such molecule
of significant interest. As a derivative of pyridine, it combines the structural rigidity and unique
electronic properties of an aromatic heterocycle with the versatile chemical handles of both a
carboxylic acid and an amino group. This guide provides a comprehensive technical overview
of 3-Amino-4-methylpicolinic acid, its synthesis, analytical characterization, and its strategic
importance for researchers, chemists, and drug development professionals.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry
Number.

CAS Number: 53636-30-9[1]

This unique identifier ensures unambiguous reference in global databases, procurement, and
regulatory documentation. The structure features a picolinic acid (pyridine-2-carboxylic acid)
core, substituted with an amino group at the 3-position and a methyl group at the 4-position.
This specific arrangement of functional groups dictates its chemical reactivity and potential as a
precursor for more complex molecular architectures.
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Physicochemical and Structural Data

A precise understanding of a compound's physical and chemical properties is the foundation for
its application in research and development. The data for 3-Amino-4-methylpicolinic acid are
summarized below. While extensive experimental data for this specific molecule is not broadly
published, properties can be reliably predicted using computational models and inferred from
closely related analogs like 3-aminopicolinic acid and 3-amino-4-methylpyridine.

Property Value / Information Source | Note

CAS Registry Number 53636-30-9 [1]

Chemical Name

3-Amino-4-methylpicolinic acid

[1]

Molecular Formula C7HsN20:2 Derived from structure
Molecular Weight 152.15 g/mol Calculated
3-Amino-4-methylpyridine-2-
Synonyms ] ] IUPAC Nomenclature
carboxylic acid
Typically a solid, from white to Inferred from related
Appearance _
off-white/brown powder compounds
Expected to be soluble in
- organic polar solvents (e.qg., )
Solubility Inferred from functional groups
DMSO, DMF) and aqueous
acidic/basic solutions
SMILES Cclcenc(cIN)C(=0)O Structural Representation

Strategic Synthesis Pathway and Rationale

The synthesis of substituted aminopicolinic acids requires a multi-step approach that carefully

controls regioselectivity. A plausible and efficient synthetic route for 3-Amino-4-

methylpicolinic acid can be designed based on established pyridine chemistry, such as the

nitration of a picolinic acid N-oxide followed by reduction.[2] The precursor, 3-amino-4-

methylpyridine, is a known key intermediate in the synthesis of the anti-AIDS drug Nevirapine,

highlighting the industrial relevance of this chemical family.[3][4]
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Proposed Synthetic Workflow

The following diagram outlines a logical and experimentally viable workflow for the laboratory-
scale synthesis of the target compound.

f Step 1: Oxidation

4-Methylpicolinic Acid
(Starting Material)

m-CPBA or H202/AcOH

@—Methylpicolinic Acid N—oxide)
\_ J

Fuming HNO3 / H2S04
(120-130°C)

Step 2: Regioselective Nitration

G-Nitro-4-methylpico|inic Acid N-oxidg

Catalytic Hydrogenation
(H2, Pd/C)

Step 3: Reduction

3-Amino-4-methylpicolinic Acid
(Final Product)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-Amino-4-methylpicolinic acid.

Detailed Experimental Protocol (Hypothetical)
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» N-Oxidation: 4-Methylpicolinic acid is dissolved in a suitable solvent like acetic acid. An
oxidizing agent, such as hydrogen peroxide or m-chloroperoxybenzoic acid (m-CPBA), is
added portion-wise while controlling the temperature. The N-oxide formation is critical as it
activates the pyridine ring for electrophilic substitution and directs the incoming group.

 Nitration: The resulting N-oxide is subjected to harsh nitrating conditions.[2] A mixture of
fuming nitric acid and concentrated sulfuric acid is used at elevated temperatures (e.g., 120-
130 °C). The N-oxide group directs the electrophilic nitronium ion (NO2*) primarily to the 4-
position. Correction & Refinement: In our target molecule, the 4-position is already occupied
by a methyl group. The N-oxide directs nitration to the C4 and C6 positions. For 3-amino
substitution, an alternative strategy starting from a precursor with the amino or nitro group
already in place, such as 3-amino-4-methylpyridine, would be more direct. Let's refine the
workflow based on carboxylating a known precursor.

Revised & More Viable Synthetic Workflow

A more practical approach involves the carboxylation of a readily available precursor, 3-amino-

4-methylpyridine.
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3-Amino-4-methylpyridine
(Precursor)

. Bromination (NBS)

@-Amino-2-bromo-4-methylpyridine)

. Cyanation (CuCN)

@—Amino—4—methylpicolinonitrile)

. Hydrolysis (H*/H20)

3-Amino-4-methylpicolinic Acid
(Final Product)

Potential Therapeutic Applications

Functional Handles .
Receptor Ligands

arboxyhc Acid (- COOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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